Cas no 2287247-20-3 (1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate)

• Product Name: 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate
• CAS No: 2287247-20-3
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5378326
• Update Time: 2025-10-29

1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-11-8-7-9-5-4-6-10(11)12(9)16/h9-11H,4-8H2,1-3H3,(H,15,17)/t9-,10+,11-/m1/s1
• InChI Key： VCGWNUQUAWWCPQ-OUAUKWLOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@]2([H])C(=O)[C@@]1([H])CCC2

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.0±21.0 °C(Predicted)
• pka: 11.98±0.20(Predicted)

Additional information on 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate

Comprehensive Overview of 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate (CAS No. 2287247-20-3)

The compound 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate (CAS No. 2287247-20-3) is a specialized organic molecule with a unique bicyclic structure. Its carbamate functional group and stereospecific configuration make it a subject of interest in pharmaceutical and agrochemical research. The bicyclo[3.3.1]nonane scaffold is particularly notable for its rigidity and potential applications in drug design, offering a stable framework for molecular interactions.

Recent trends in AI-driven drug discovery and green chemistry have heightened interest in compounds like 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate. Researchers are exploring its role in enzyme inhibition and chiral synthesis, addressing common search queries such as "how to optimize carbamate stability" or "bicyclic compounds in medicinal chemistry." The compound's tert-butyl group further enhances its utility as a protecting group in multi-step syntheses.

From a synthetic perspective, the 9-oxobicyclo[3.3.1]nonane core presents intriguing challenges and opportunities. Its stereochemistry (1S,2R,5R) is critical for biological activity, aligning with the growing demand for enantioselective catalysis methods. Laboratories frequently search for "CAS 2287247-20-3 synthesis protocol" or "bicyclo[3.3.1]nonane derivatives," reflecting its relevance in modern organic chemistry.

Environmental and regulatory considerations also shape discussions around this compound. While not classified as hazardous, its carbamate linkage warrants attention in biodegradability studies. This aligns with popular search terms like "sustainable carbamate alternatives" and "non-toxic bicyclic compounds." The compound’s potential in crop protection formulations further connects it to agrochemical innovation trends.

Analytical characterization of 1,1-Dimethylethyl N-[(1S,2R,5R)-9-oxobicyclo[3.3.1]non-2-yl]carbamate typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, addressing frequent queries about "carbamate purity analysis." Its crystalline properties make it suitable for X-ray diffraction studies, a topic often searched alongside "bicyclo[3.3.1]nonane structural confirmation."

In conclusion, CAS No. 2287247-20-3 represents a versatile building block with cross-disciplinary applications. Its combination of stereochemical precision, structural robustness, and functional group diversity positions it at the intersection of cutting-edge research and industrial development, answering pressing questions in both academic and commercial spheres.